REACTION_CXSMILES
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[Br:1][C:2]1[N:6]([S:7]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)(=[O:9])=[O:8])[CH:5]=[C:4]([C:16](OC)=[O:17])[CH:3]=1.[H-].C([Al+]CC(C)C)C(C)C.Cl>O1CCCC1.C1(C)C=CC=CC=1>[Br:1][C:2]1[N:6]([S:7]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)(=[O:9])=[O:8])[CH:5]=[C:4]([CH2:16][OH:17])[CH:3]=1 |f:1.2|
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Name
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Quantity
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80 mL
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Type
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reactant
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Smiles
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BrC1=CC(=CN1S(=O)(=O)C1=CC=CC=C1)C(=O)OC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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solution
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Quantity
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42 mL
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].C(C(C)C)[Al+]CC(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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Cl
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Type
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CUSTOM
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Details
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the mixture was further stirred at −78° C. for 1 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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Type
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WASH
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Details
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The extract was washed with saturated aqueous sodium hydrogen carbonate, water, saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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BrC1=CC(=CN1S(=O)(=O)C1=CC=CC=C1)CO
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Type | Value | Analysis |
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AMOUNT: MASS | 7.1 g | |
YIELD: CALCULATEDPERCENTYIELD | 108.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |